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Compound of Interest

Compound Name: Bisphenol A diglycidyl ether

Cat. No.: B019387

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Bisphenol A
diglycidyl ether (BADGE), a common epoxy resin monomer, in various organic solvents. The
information is compiled from scientific literature and technical data sheets to assist researchers
and professionals in its handling, formulation, and analysis.

Quantitative Solubility Data

The following table summarizes the available quantitative data on the solubility of BADGE in
several common organic solvents. It is important to note that solubility can be influenced by
factors such as temperature, the purity of both the solute and the solvent, and the method of
determination.
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Solvent Concentration Temperature (°C) Notes

Dimethyl Sulfoxide

Up to 30 mg/mL Not Specified
(DMSO)
Solutions in DMSO
Dimethyl Sulfoxide N may be stored at
100 mM Not Specified
(DMSO) -20°C forupto 1
month[1][2][3].
Ethanol Up to 15 mg/mL Not Specified
Ethanol 100 mM Not Specified [1112][3]
Ethanol 50 mM Not Specified [1][2]13]
Used as a solvent for
. N commercially
Acetonitrile 100 pg/mL Not Specified

available BADGE
standards[4].

Qualitative Solubility Information

BADGE is generally characterized as being soluble in a range of organic solvents while being
insoluble in water[1][2][3][5][6]. Its fat-soluble nature is highlighted by its significantly higher
concentration in the oil of canned sardines compared to the drained fish[7].

Qualitative solubility has been reported in the following solvents:
e Miscible: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Ethanol[8].

e Soluble: 100% Ethanol, Dimethyl Sulfoxide, Dimethylformamide, Chloroform, Methanol[1][2]
[3], Ketones, Aromatic Hydrocarbons, and Ether alcohol solvents.

Experimental Protocols

Detailed experimental protocols for the quantitative determination of BADGE solubility are not
extensively available in the public domain. However, methodologies for preparing BADGE
solutions for analytical and experimental purposes are well-documented. The following protocol
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is a synthesized example based on common laboratory practices for High-Performance Liquid
Chromatography (HPLC) analysis.

Protocol: Preparation of BADGE Standard Solutions for HPLC Analysis

This protocol describes the preparation of a stock solution and subsequent dilutions of BADGE
in an organic solvent for the purpose of creating calibration standards for HPLC analysis.

Materials:

o Bisphenol A diglycidyl ether (BADGE), analytical standard grade
o Acetonitrile, HPLC grade

e Volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

e Analytical balance

o Micropipettes

e Syringe filters (e.g., 0.45 pum)

Procedure:

e Stock Solution Preparation (e.g., 1000 pg/mL): a. Accurately weigh 10 mg of BADGE using
an analytical balance. b. Quantitatively transfer the weighed BADGE to a 10 mL volumetric
flask. c. Add a small amount of acetonitrile to dissolve the BADGE. d. Once dissolved, fill the
flask to the mark with acetonitrile. e. Stopper the flask and invert it several times to ensure
homogeneity. This is the stock solution.

o Working Standard Solutions Preparation: a. Prepare a series of working standard solutions
by serially diluting the stock solution with acetonitrile. b. For example, to prepare a 100
pg/mL standard, transfer 1 mL of the 1000 pg/mL stock solution to a 10 mL volumetric flask
and dilute to the mark with acetonitrile. c. Further dilutions can be made to achieve the
desired concentration range for the calibration curve.

o Sample Filtration: a. Before injection into the HPLC system, filter the prepared standard
solutions through a 0.45 um syringe filter to remove any particulate matter.
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o Storage: a. Store the stock and working solutions in tightly sealed containers at a low
temperature (e.g., -20°C) to minimize solvent evaporation and potential degradation of
BADGE[1][2][3][7].

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the extraction and analysis of BADGE
from a food sample, a common application in food safety and quality control.

Click to download full resolution via product page

Caption: Workflow for BADGE extraction and analysis from food samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. BISPHENOL A DIGLYCIDYL ETHER RESIN | 1675-54-3 [chemicalbook.com]
o 2. BISPHENOL A DIGLYCIDYL ETHER RESIN CAS#: 1675-54-3 [m.chemicalbook.com]
o 3. BISPHENOL A DIGLYCIDYL ETHER RESIN [chembk.com]

o 4. Bisphenol A diglycidyl ether (BADGE) (unlabeled) 100 Aug/mL in acetonitrile - Cambridge
Isotope Laboratories, ULM-9857-1.2 [isotope.com]

e 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

e 6. Bisphenol A diglycidyl ether | C21H2404 | CID 2286 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3749115.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3749115_EN.htm
https://www.chembk.com/en/chem/BISPHENOL%20A%20DIGLYCIDYL%20ETHER%20RESIN
https://www.benchchem.com/product/b019387
https://www.benchchem.com/product/b019387?utm_src=pdf-body-img
https://www.benchchem.com/product/b019387?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3749115.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3749115_EN.htm
https://www.chembk.com/en/chem/BISPHENOL%20A%20DIGLYCIDYL%20ETHER%20RESIN
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/bisphenol-a-diglycidyl-ether-badge-unlabeled-ulm-9857-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/bisphenol-a-diglycidyl-ether-badge-unlabeled-ulm-9857-1-2
https://cameochemicals.noaa.gov/chris/BDE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bisphenol-A-diglycidyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Bisphenol-A-diglycidyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« 7. Bisphenol A Diglycidyl Ether (BADGE) [benchchem.com]
e 8. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [Solubility of Bisphenol A Diglycidyl Ether in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019387#solubility-of-bisphenol-a-diglycidyl-ether-in-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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